Cas no 1477-55-0 (1,3-Benzenedimethanamine)

1,3-Benzenedimethanamine Properties

Names and Identifiers

• 1,3-Benzenedimethanamine
• 1,3-Bis(aminomethyl)benzene
• m-Xylene-alpha,alpha-diamine
• MXDA
• alpha,alpha-diamino-m-xylene
• m-xylen-alpha,alpha-ylenediamine
• meta-Xylenediamine
• m-Xylylenediamine (MXDA)
• m-Xylylenediamine
• m-Xylene-a,a'-diamine
• [3-(aminomethyl)phenyl]methanamine
• 1,3-Phenylenedimethanamine
• 3-(Aminomethyl)benzylamine
• m-Xylene Diamine
• α,α'-Diamino-m-xylene
• m-Phenylenebis(methylamine)
• m-Xylene-alpha,alpha'-diamine
• MXD
• 3-Xylenediamine
• m-Diaminoxylene
• m-Xylylendiamin
• XYLYLENEDIAMINE
• m-Xylylene amine
• 1,3-xylenediamine
• +Expand

• MDL： MFCD00008119
• InChIKey： FDLQZKYLHJJBHD-UHFFFAOYSA-N
• Inchi： 1S/C8H12N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5-6,9-10H2
• SMILES： C1=CC(=CC(=C1)CN)CN

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.100048
• Heavy Atom Count: 10
• Complexity: 83.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 2.00460
• PSA: 52.04000
• Refractive Index: n20/D 1.571(lit.)
• Water Partition Coefficient: Miscible
• Boiling Point: 248°C(lit.)
• Melting Point: 14 ºC
• Vapor Pressure: 15 mmHg ( 145 °C)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Colorless liquid, almond flavor.
• Solubility: Soluble in water, methanol, ethanol, butanol, acetone, butanone, chloroform, benzene, toluene, xylene, pyridine, ether, ethyl acetate, but poorly soluble in petroleum ether, n-hexane, cyclohexane.
• Sensitiveness: Easily absorb moisture
• Density: 1.032 g/mL at 25 °C(lit.)

1,3-Benzenedimethanamine Security Information

• Symbol: GHS05 GHS06
• RTECS：PF8970000
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S61-S28A
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2735 8/PG 2
• Hazard Statement： H302,H312,H314,H317,H330,H412
• Warning Statement： P260,P273,P280,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances
• PackingGroup：II
• Risk Phrases： 20/22-34-43-52/53
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：2-9

1,3-Benzenedimethanamine Customs Data

• HS CODE：2921519090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides